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Compound of Interest

Compound Name: Azido-C3-UV-biotin

Cat. No.: B1194551 Get Quote

Essential Safety and Handling of Azido-C3-UV-biotin
For researchers, scientists, and drug development professionals, the paramount concern in the

laboratory is safety, particularly when handling specialized chemical reagents like Azido-C3-
UV-biotin. This guide provides immediate, essential safety, handling, and disposal information

to ensure a secure laboratory environment and maintain the integrity of your research. While a

specific Safety Data Sheet (SDS) for Azido-C3-UV-biotin is not readily available, this

document compiles safety protocols based on information for similar azide and biotin-

containing compounds.

Summary of Safety and Physical Data
The following table summarizes key safety and physical information for organic azides and

biotin conjugates. This data is generalized and should be supplemented with any information

provided by the specific supplier of Azido-C3-UV-biotin.
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Parameter Value Source

Chemical Name Azido-C3-UV-biotin N/A

Common Synonyms
UV Cleavable Biotin-PEG2-

alkyne
[1]

Hazard Classification

Organic azides are potentially

explosive and toxic. Biotin

conjugates are generally

considered non-hazardous.

[2][3][4]

Recommended Storage -20°C, dry and dark conditions. [3][5]

Solubility
Typically soluble in water,

DMSO, and DMF.
[4]

Operational Plan: Safe Handling Protocol
A systematic approach to handling Azido-C3-UV-biotin from receipt to disposal is crucial to

minimize risks.

Engineering Controls and Personal Protective
Equipment (PPE)
The consistent use of appropriate engineering controls and PPE is the most critical line of

defense against potential exposure.
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PPE Category
Specific
Recommendations

Purpose

Ventilation

Use in a well-ventilated area. A

chemical fume hood is

required for all manipulations.

[6][7]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

[8][9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Change gloves

regularly.

[8][10]

Body Protection
A fully buttoned laboratory

coat.
[9]

Respiratory Protection

A NIOSH-certified respirator

may be required if dust is

generated and ventilation is

inadequate.

[11]

Foot Protection
Closed-toe shoes that cover

the entire foot.
[11]

Handling and Use
Pre-Handling: Before use, review the available safety information and have a clear, written

experimental protocol.[6]

Weighing: If handling the solid form, do so within a chemical fume hood to avoid the

generation of dust.[7] Use plastic or ceramic spatulas; never use metal spatulas with azides

to prevent the formation of explosive metal azides.[7][12]

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

General Hygiene: Practice good laboratory hygiene. Avoid contact with skin and eyes. Do not

ingest or inhale. Wash hands thoroughly after handling.[4][6]
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Experimental Workflow for Handling Azido-C3-UV-biotin

Experimental Workflow for Handling Azido-C3-UV-biotin
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Reaction

Post-Reaction & Disposal
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Work in a Chemical Fume Hood

Step 1

Weigh Azido-C3-UV-biotin
(non-metal spatula)

Step 2

Dissolve in Appropriate Solvent

Step 3

Set Up Reaction Apparatus
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Monitor Reaction Progress
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Step 6

Decontaminate Glassware
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Step 7

Dispose of Waste via
University Chemical Waste Program
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Remove PPE and Wash Hands

Step 9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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